Cas no 260550-65-0 (N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine)

• Product Name: N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine
• CAS No: 260550-65-0
• MF: C₆₂H₅₀N₄
• MW: 851.087214946747
• CID: 5194872
• PubChem ID: 21972158
• Update Time: 2025-06-08

N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine Chemical and Physical Properties

Names and Identifiers

• N,N'-Diphenyl-N,N'-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4'-diamine
• N,N inverted exclamation marka-Diphenyl-N,N inverted exclamation marka-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4 inverted exclamation marka-diamine
• N,N'-diphenyl-N,N'-bis-[4-(phenyl-m-tolyl-amino)-phenyl]biphenyl-4,4'-diamine
• 260550-65-0
• SCHEMBL77278
• N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine

• Inchi： 1S/C62H50N4/c1-47-17-15-27-61(45-47)65(53-23-11-5-12-24-53)59-41-37-57(38-42-59)63(51-19-7-3-8-20-51)55-33-29-49(30-34-55)50-31-35-56(36-32-50)64(52-21-9-4-10-22-52)58-39-43-60(44-40-58)66(54-25-13-6-14-26-54)62-28-16-18-48(2)46-62/h3-46H,1-2H3
• InChI Key： QYNTUCBQEHUHCS-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(C2C=CC(N(C3C=CC=CC=3)C3C=CC(N(C4C=CC=CC=4)C4C=CC=C(C)C=4)=CC=3)=CC=2)=CC=1)C1C=CC(N(C2C=CC=CC=2)C2C=CC=C(C)C=2)=CC=1

Computed Properties

• Exact Mass: 850.40354761g/mol
• Monoisotopic Mass: 850.40354761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 66
• Rotatable Bond Count: 13
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.2
• Topological Polar Surface Area: 13Ų

N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine

N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine (CAS No. 260550-65-0): An Overview

N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine (CAS No. 260550-65-0) is a sophisticated organic compound that has garnered significant attention in the field of materials science and organic electronics. This compound, often referred to as TPD (N,N′-diphenyl-N,N′-bis(3-methylphenyl)-[1,1′-biphenyl]-4,4′-diamine), is a key material in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices due to its excellent charge transport properties and thermal stability.

The molecular structure of N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine consists of a central biphenyl core with four phenyl rings attached through amine linkages. This intricate arrangement provides the compound with a high degree of conjugation, which is crucial for its electronic properties. The presence of the methyl groups on the phenyl rings further enhances the compound's solubility and processability, making it suitable for various applications in organic electronics.

Recent research has highlighted the versatility of N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine in different device architectures. For instance, a study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as an efficient hole transport layer (HTL) in OLEDs, significantly improving device performance and operational stability. The high hole mobility and excellent thermal stability of TPD make it an ideal candidate for such applications.

In addition to its use in OLEDs, N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine has also shown promise in other areas of organic electronics. A recent paper in Advanced Functional Materials reported the successful integration of TPD into organic photovoltaic (OPV) devices, where it served as an effective hole transport material. The results indicated that TPD not only improved the efficiency of the OPV devices but also enhanced their long-term stability under continuous illumination.

The synthesis of N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine involves several steps, including the formation of the biphenyl core and subsequent functionalization with the phenyl and methyl groups. The process typically starts with the coupling reaction between 1,1'-biphenyldiamine and 3-methylbenzaldehyde to form the intermediate aldehyde derivative. This is followed by reductive amination to introduce the amine groups and complete the synthesis. The purity and quality of TPD are critical for its performance in electronic devices, and advanced purification techniques such as column chromatography are often employed to ensure high purity levels.

The physical properties of N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine are well-documented and contribute to its suitability for various applications. It has a high glass transition temperature (Tg), typically around 120°C, which ensures good thermal stability and prevents phase separation in multilayer devices. Additionally, TPD exhibits excellent film-forming properties, allowing for uniform coatings that are essential for optimal device performance.

The electronic properties of N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylamino)phenyl]biphenyl-4,4′-diamine are equally important. It has a low highest occupied molecular orbital (HOMO) level, which facilitates efficient hole injection from electrodes into the active layer. This property is particularly advantageous in OLEDs and OPVs, where efficient charge transport is crucial for high device performance.

In conclusion, N,N′-Diphenyl-N,N′-bis-[4-(phenyl-m-tolylethynylanilino)-3-methylbenzene]-1,1'-bipheynlamine (TPD) is a versatile and high-performance material that has found widespread application in organic electronics. Its unique combination of thermal stability, solubility, and excellent charge transport properties makes it an indispensable component in the development of advanced optoelectronic devices such as OLEDs and OPVs. Ongoing research continues to explore new applications and improvements for this compound, further solidifying its importance in the field.